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Compound of Interest

Compound Name: PNPS-DHA

Cat. No.: B3026047

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
a comprehensive safety data sheet (SDS). para-nitrophenyl S-docosahexaenoy! thioester
(PNPS-DHA) is a research chemical. All users must consult the official Safety Data Sheet
provided by the manufacturer before handling this compound and adhere to all institutional and
governmental safety regulations.

Introduction

para-nitrophenyl S-docosahexaenoyl thioester (pNPS-DHA) is a derivative of docosahexaenoic
acid (DHA) with reported anti-allergic properties.[1] Specifically, it has been shown to inhibit the
degranulation of RBL-2H3 mast cells with a half-maximal inhibitory concentration (IC50) of 15
UM and to inhibit IgQE-dependent passive cutaneous anaphylaxis in mice.[1] This guide provides
a summary of the available safety and handling information for pNPS-DHA, intended for use by
professionals in research and drug development.

Chemical and Physical Properties

Limited public information is available regarding the specific physical properties of pPNPS-DHA.
The following table summarizes the known data.
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Property Value Source
CAS Number 2454246-25-2 [1]
Molecular Formula C28H36N205S [1]
Molecular Weight 512.7 g/mol [1]
Purity =298% [1]
Formulation A solution in methyl acetate [1]

Safety and Handling

A complete, publicly available Safety Data Sheet (SDS) for pNPS-DHA has not been identified.
The information provided by suppliers indicates that the compound should be considered
hazardous until more information is available.[2][3] The following guidelines are based on
general precautions for handling thioesters, para-nitrophenyl compounds, and the limited
information available for pNPS-DHA.

H | Identificati

Hazard Description

Specific data for pNPS-DHA is unavailable.

However, related compounds, para-nitrophenyl

Acute Toxicity ) )
esters, may be harmful if swallowed, inhaled, or
absorbed through the skin.
Skin Corrosion/Irritation May cause skin irritation.
Eye Damage/Irritation May cause serious eye irritation.
Thioesters can be reactive compounds. Avoid
Reactivity contact with strong oxidizing agents, strong

acids, and strong bases.

Personal Protective Equipment (PPE)
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Equipment

Specification

Eye/Face Protection

Wear chemical safety goggles.

Skin Protection

Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use in a well-ventilated area or with a fume
hood. If dusts or aerosols may be generated, a

respirator may be required.

Storage and Stability

Condition

Recommendation

Storage Temperature

Store at -20°C.

Stability

Stable for at least two years when stored as

recommended.

Incompatibilities

Avoid strong oxidizing agents, strong acids, and

strong bases.

First Aid Measures

Exposure

Procedure

Inhalation

Move to fresh air. If breathing is difficult, give

oxygen. Seek medical attention.

Skin Contact

Immediately wash skin with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.
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Experimental Protocols and Workflows

Detailed experimental protocols for the use of pNPS-DHA are not widely published. The
following represents a generalized workflow for an in vitro cell-based assay, such as the mast
cell degranulation assay mentioned in the product literature.

Preparation

Prepare pNPS-DHA stock solution

(e.g., in DMSO)

Analysis

Sen:

sitize cells with IgE (e.g., with antigen) (e.g., B-hexosaminidase activity)

Treat cells with pNPS-DHA dilutions Stimulate degranulation —| Measure degranulation marker |—>| Calculate IC50 value

Culture RBL-2H3 mast cells

Click to download full resolution via product page

Caption: Generalized workflow for an in vitro mast cell degranulation assay.

Biological Activity and Signaling Pathways

PNPS-DHA has been shown to inhibit IgE-dependent mast cell degranulation.[1] This process
Is a key event in allergic and inflammatory responses. The binding of an allergen to IgE
antibodies on the surface of mast cells triggers a complex signaling cascade, leading to the
release of inflammatory mediators. The exact mechanism of pPNPS-DHA is not elucidated, but it
is presumed to interfere with this pathway.
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Caption: IgE-mediated mast cell degranulation pathway and presumed inhibition by pNPS-
DHA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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